Cas no 2229631-99-4 (O-2-(3-fluoropyridin-2-yl)ethylhydroxylamine)

• Product Name: O-2-(3-fluoropyridin-2-yl)ethylhydroxylamine
• CAS No: 2229631-99-4
• MF: C₇H₉FN₂O
• MW: 156.157564878464
• CID: 6235571
• PubChem ID: 165686097
• Update Time: 2025-11-06

O-2-(3-fluoropyridin-2-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-fluoropyridin-2-yl)ethylhydroxylamine
• 2229631-99-4
• O-[2-(3-fluoropyridin-2-yl)ethyl]hydroxylamine
• EN300-1998565

• Inchi： 1S/C7H9FN2O/c8-6-2-1-4-10-7(6)3-5-11-9/h1-2,4H,3,5,9H2
• InChI Key： RACJVBHLQHODCG-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1CCON

Computed Properties

• Exact Mass: 156.06989108g/mol
• Monoisotopic Mass: 156.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-(3-fluoropyridin-2-yl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 2229631-99-4 and Product Name: O-2-(3-fluoropyridin-2-yl)ethylhydroxylamine

The compound with the CAS number 2229631-99-4 and the product name O-2-(3-fluoropyridin-2-yl)ethylhydroxylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and biotechnology. The presence of a fluoropyridine moiety and an hydroxylamine functional group makes it a versatile intermediate for synthesizing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated heterocyclic compounds, owing to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. Among these, 3-fluoropyridine derivatives have been extensively studied for their role in modulating various biological pathways. The specific substitution pattern in O-2-(3-fluoropyridin-2-yl)ethylhydroxylamine positions it as a promising candidate for further investigation in medicinal chemistry.

The hydroxylamine group attached to the ethyl chain introduces reactivity that can be exploited in the synthesis of more complex molecules. This feature is particularly valuable in the development of enzyme inhibitors, antioxidants, and other therapeutic agents. The compound's ability to participate in nucleophilic substitution reactions makes it a valuable building block for constructing pharmacophores with tailored properties.

Recent studies have highlighted the importance of fluorinated pyridines in the design of small-molecule drugs targeting cancer, inflammation, and infectious diseases. For instance, modifications at the 3-position of pyridine rings have been shown to influence receptor binding affinity and selectivity. The fluoro substituent in O-2-(3-fluoropyridin-2-yl)ethylhydroxylamine is expected to enhance its interaction with biological targets, thereby improving therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic aromatic substitution and functional group transformations. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to introduce the fluoropyridine moiety efficiently.

From a biological perspective, O-2-(3-fluoropyridin-2-yl)ethylhydroxylamine exhibits potential as an intermediate in the development of novel therapeutics. Its structural features suggest that it may interact with enzymes or receptors involved in metabolic disorders, neurodegenerative diseases, or autoimmune conditions. Preliminary computational studies indicate favorable binding properties with certain protein targets, warranting further experimental validation.

The compound's physicochemical properties, such as solubility and stability, have been carefully evaluated to assess its suitability for drug formulation. Optimizing these parameters is essential for ensuring bioavailability and shelf-life. Collaborative efforts between synthetic chemists and biologists are ongoing to explore its full potential in preclinical studies.

In conclusion, O-2-(3-fluoropyridin-2-yl)ethylhydroxylamine (CAS No. 2229631-99-4) represents a significant contribution to the chemical pharmaceutical landscape. Its unique structural attributes and reactivity make it a valuable asset for drug discovery programs aimed at addressing unmet medical needs. Continued research into this compound is expected to yield novel therapeutic entities with enhanced efficacy and safety profiles.